Cas no 646516-83-8 (Acetamide, N-[(1E)-1-[(1,1-dimethylethyl)thio]-3-oxo-1-butenyl]-)

Acetamide, N-[(1E)-1-[(1,1-dimethylethyl)thio]-3-oxo-1-butenyl]- Properties

Names and Identifiers

• Acetamide, N-[(1E)-1-[(1,1-dimethylethyl)thio]-3-oxo-1-butenyl]-
• N-(1-tert-butylsulfanyl-3-oxobut-1-enyl)acetamide
• 646516-83-8
• N-[1-(tert-Butylsulfanyl)-3-oxobut-1-en-1-yl]acetamide
• DTXSID30801845

• InChIKey： QATIIVXQBBWVFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H17NO2S/c1-7(12)6-9(11-8(2)13)14-10(3,4)5/h6H,1-5H3,(H,11,13)
• SMILES： CC(=O)C=C(NC(=O)C)SC(C)(C)C

Computed Properties

• Exact Mass: 215.09811
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 215.09799996g/mol
• Heavy Atom Count: 14
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 46.17